Cas no 1803712-75-5 (Ethyl 2-cyano-3-trifluoromethyl-4-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 2-cyano-3-trifluoromethyl-4-(trifluoromethylthio)phenylacetate
• CAS No: 1803712-75-5
• MF: C₁₃H₉F₆NO₂S
• MW: 357.271483182907
• CID: 4796739
• Update Time: 2025-06-20

Ethyl 2-cyano-3-trifluoromethyl-4-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-trifluoromethyl-4-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H9F6NO2S/c1-2-22-10(21)5-7-3-4-9(23-13(17,18)19)11(8(7)6-20)12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： SEMLANODRXTTNU-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(CC(=O)OCC)=C(C#N)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 469
• XLogP3: 4.4
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 2-cyano-3-trifluoromethyl-4-(trifluoromethylthio)phenylacetate

Ethyl 2-cyano-3-trifluoromethyl-4-(trifluoromethylthio)phenylacetate (CAS No. 1803712-75-5): A Comprehensive Overview

Ethyl 2-cyano-3-trifluoromethyl-4-(trifluoromethylthio)phenylacetate (CAS No. 1803712-75-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents. Its unique chemical properties, derived from its trifluoromethyl and cyano functional groups, make it a valuable candidate for further exploration in drug discovery and synthetic chemistry.

The molecular formula of Ethyl 2-cyano-3-trifluoromethyl-4-(trifluoromethylthio)phenylacetate is C₁₂H₈ClF₆N₂O₂, reflecting its complex composition. The presence of multiple fluorine atoms introduces a high degree of electron-withdrawing effects, which can influence the reactivity and binding affinity of the molecule. This feature is particularly relevant in medicinal chemistry, where fluorine substitution often enhances metabolic stability and bioavailability of drug candidates.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced pharmacological properties. The trifluoromethyl group, in particular, is known to improve the lipophilicity and binding interactions of small molecules with biological targets. Ethyl 2-cyano-3-trifluoromethyl-4-(trifluoromethylthio)phenylacetate exemplifies this trend, as it combines multiple fluorinated moieties with other functional groups that can modulate its biological activity.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The cyano group provides a site for further functionalization, allowing chemists to tailor the properties of the molecule for specific applications. For instance, it can be used to synthesize derivatives with enhanced binding affinity or altered pharmacokinetic profiles. This flexibility makes it an attractive candidate for both academic research and industrial development.

The synthesis of Ethyl 2-cyano-3-trifluoromethyl-4-(trifluoromethylthio)phenylacetate involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of fluorine atoms often presents challenges due to their high reactivity and sensitivity to environmental conditions. However, advances in synthetic methodologies have made it possible to handle these challenges effectively. Recent studies have demonstrated efficient routes for introducing trifluoromethyl groups using palladium-catalyzed cross-coupling reactions, which have become indispensable tools in modern organic synthesis.

The applications of this compound extend beyond pharmaceuticals into materials science and agrochemicals. The unique electronic properties of fluorinated compounds make them suitable for use in advanced materials, such as liquid crystals and organic semiconductors. Additionally, the enhanced stability provided by fluorine substitution can be beneficial in agrochemical formulations, leading to more effective and durable crop protection agents.

In the realm of drug discovery, Ethyl 2-cyano-3-trifluoromethyl-4-(trifluoromethylthio)phenylacetate has shown promise as a scaffold for developing new therapeutic agents. Its structural features suggest potential activity against various biological targets, including enzymes and receptors involved in inflammatory responses and metabolic diseases. Preclinical studies have begun to explore its efficacy in models relevant to these conditions, providing valuable insights into its therapeutic potential.

The role of computational chemistry has been instrumental in understanding the behavior of this compound. Molecular modeling techniques allow researchers to predict how it interacts with biological targets at the atomic level. These predictions can guide experimental efforts by identifying key structural features that contribute to its activity. Furthermore, computational methods can help optimize synthetic routes by predicting reaction outcomes before they are carried out in the lab.

The future prospects for Ethyl 2-cyano-3-trifluoromethyl-4-(trifluoromethylthio)phenylacetate are bright, with ongoing research aimed at uncovering new applications and refining its synthesis. As our understanding of fluorinated compounds grows, so too does their potential impact on medicine and technology. This compound represents just one example of how innovative chemistry can lead to breakthroughs with far-reaching implications.